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Compound of Interest

Compound Name:
2-(Cyclohexylmethoxy)-1-

ethanamine

CAS No.: 200400-14-2

Cat. No.: B3114210

Get Quote

Executive Summary
In pharmaceutical development and forensic analysis, the molecular formula C9H19NO (MW

157.25 Da) presents a unique identification challenge. It represents a chemical space

populated by structural isomers with vastly different pharmacological profiles—ranging from

benign stabilizers like 2,2,6,6-tetramethyl-4-piperidinol (a HALS intermediate) to potential

psychoactive impurities or acyclic amide solvents like N,N-diisopropylpropionamide.

This guide provides a technical comparison of these isomers, focusing on Electron Ionization

(EI) fragmentation patterns. Unlike Soft Ionization (ESI), which yields primarily [M+H]+, EI

provides the structural "fingerprint" necessary to distinguish the cyclic piperidine core from

acyclic amide chains.

The Primary Candidate: 2,2,6,6-Tetramethyl-4-piperidinol
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Class: Cyclic Hindered Amine (HALS Precursor) Relevance: Common impurity in polymer-

grade excipients; precursor to TEMPO spin labels.

Fragmentation Mechanism
The mass spectrum of this hindered amine is dominated by the stability of the piperidine ring

and the lability of the methyl groups flanking the nitrogen.

Molecular Ion (M+[1]•): m/z 157 (Typically weak intensity).

Base Peak (m/z 124): The fragmentation pathway is sequential.

-Cleavage/Methyl Loss (M-15): The radical cation loses a methyl group from the

-carbon (C2 or C6) to relieve steric strain and form a resonance-stabilized iminium ion at
m/z 142.

Dehydration (M-15-18): The hydroxyl group at C4 is eliminated as water, often driven by

the high internal energy of the iminium intermediate, yielding the base peak at m/z 124.

Diagnostic Low Mass Ions:

m/z 58: Characteristic ring fragmentation (retro-aldol-like mechanism) producing an

acetone-derived fragment

.

Structural Causality
The presence of four methyl groups at the

-positions effectively blocks standard N-directed

-cleavage of the ring bonds, funneling fragmentation almost exclusively through methyl loss.

The Acyclic Alternative: N,N-Diisopropylpropionamide
Class: Acyclic Amide Relevance: Solvent residue; structural isomer often misidentified as an

amine due to similar retention times in non-polar GC columns.

Fragmentation Mechanism
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Amides exhibit distinct behavior driven by the carbonyl oxygen and the nitrogen lone pair.

Molecular Ion (M+[1]•): m/z 157 (Distinct, often stronger than alcohol isomers).

Base Peak (m/z 114):

-Cleavage (N-alkyl): Loss of an isopropyl radical (43 Da) from the nitrogen substituent.

.

Secondary Ions:

m/z 72: Further loss of propene (McLafferty rearrangement or inductive cleavage) from the

remaining isopropyl group.

m/z 58: In this context, m/z 58 arises from

or similar small amine fragments, but the ratio of 114:72 is the primary diagnostic.

Comparative Data Analysis
The following table contrasts the key spectral features of the cyclic amine versus the acyclic

amide.
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Feature
2,2,6,6-Tetramethyl-4-

piperidinol

N,N-

Diisopropylpropionamide

Structure Type Cyclic Amine (Hindered) Acyclic Amide

Molecular Ion (M+) m/z 157 (Weak/Trace) m/z 157 (Moderate)

Base Peak (100%)
m/z 124 (Methyl loss +

Dehydration)
m/z 114 (Isopropyl loss)

Primary Fragment m/z 142 (M - CH3)
m/z 100 (M - C3H5O via

McLafferty)

Diagnostic Low Mass m/z 58 (Acetone fragment) m/z 43 (Isopropyl cation)

Mechanism Steric-driven Methyl Ejection
N-Alkyl

-Cleavage

Visualizing the Fragmentation Pathways
The diagram below illustrates the divergent fragmentation pathways that allow for definitive

identification.

Cyclic Amine Pathway
(2,2,6,6-tetramethyl-4-piperidinol)

Acyclic Amide Pathway
(N,N-Diisopropylpropionamide)
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-CH3• (15 Da)
Steric Relief

m/z 124
[Base Peak]

(M - CH3 - H2O)

-H2O (18 Da)
Dehydration m/z 58

[Ring Frag]
Ring Fission

M+• (m/z 157)
[Parent Ion]

m/z 114
[Base Peak]

(M - Isopropyl)

-C3H7• (43 Da)
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Figure 1: Mechanistic divergence between cyclic amine and acyclic amide isomers. The cyclic

amine pathway is dominated by methyl loss followed by dehydration, while the amide pathway

is driven by N-alkyl cleavage.

Experimental Protocol: Isomer Differentiation
This protocol ensures self-validating identification using standard GC-MS equipment.

Step 1: Sample Preparation

Dissolve 1 mg of sample in 1 mL of Methanol (HPLC grade).

Why: Methanol ensures solubility for both polar amines and amides. Avoid derivatization

initially to observe native fragmentation.

Step 2: GC-MS Acquisition (EI Mode)

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

Inlet Temp: 250°C.

Source Temp: 230°C.

Energy: 70 eV.

Scan Range: m/z 40–200.

Step 3: Data Interpretation Logic

Check m/z 157: Confirm Molecular Ion.

Calculate

M (Loss):

If

M = 15 (Peak at 142)

Suspect Piperidinol (Methyl loss).
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If

M = 43 (Peak at 114)

Suspect Amide (Isopropyl loss).

Verify Base Peak:

Base Peak = 124

Confirms Piperidinol (Dehydration of M-15).

Base Peak = 114

Confirms Amide.

Step 4: Orthogonal Validation (Optional)

If ambiguity remains, perform Chemical Ionization (CI) with Ammonia.

Amides typically show stable

with little fragmentation in CI.

Alcohols (Piperidinol) may show

due to lability of the hydroxyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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